Cas no 98631-72-2 ((E)-Caffeoyl Chloride Diacetate)

• Product Name: (E)-Caffeoyl Chloride Diacetate
• CAS No: 98631-72-2
• MF: C₁₃H₁₁ClO₅
• MW: 282.676443338394
• CID: 1990943
• PubChem ID: 11832901
• Update Time: 2025-04-21

(E)-Caffeoyl Chloride Diacetate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoyl chloride, 3-[3,4-bis(acetyloxy)phenyl]-, (2E)-
• 4-[(1E)-3-Chloro-3-oxo-1-propen-1-yl]-1,2-phenylene diacetate
• 3,4-diacetoxycinnamoyl chloride
• 98631-72-2
• YXWAVXQOQBBLQZ-GQCTYLIASA-N
• 3,4-diacetoxy cinnamoyl chloride
• (E)-4-(3-Chloro-3-oxoprop-1-en-1-yl)-1,2-phenylenediacetate
• (E)-4-(3-Chloro-3-oxoprop-1-en-1-yl)-1,2-phenylene diacetate
• Acetic acid 2-acetoxy-4-(2-chlorocarbonyl-vinyl)-phenyl ester
• 3,4-di-o-acetylcaffeoyl chloride
• [2-acetyloxy-4-[(E)-3-chloro-3-oxoprop-1-enyl]phenyl] acetate
• (E)-Caffeoyl chloride diacetate
• (E)-Caffeoyl Chloride Diacetate

• Inchi： 1S/C13H11ClO5/c1-8(15)18-11-5-3-10(4-6-13(14)17)7-12(11)19-9(2)16/h3-7H,1-2H3/b6-4+
• InChI Key： YXWAVXQOQBBLQZ-GQCTYLIASA-N
• SMILES： ClC(/C=C/C1C=CC(=C(C=1)OC(C)=O)OC(C)=O)=O

Computed Properties

• Exact Mass: 282.0295011Da
• Monoisotopic Mass: 282.0295011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67000
• LogP: 2.31580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives